3-(2-ethyl-4-methyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl)propanoic acid

• IUPAC Name: 3-(2-ethyl-4-methyl-6-oxopyrazolo[3,4-b]pyridin-7-yl)propanoic acid
• InChI: InChI=1S/C12H15N3O3/c1-3-14-7-9-8(2)6-10(16)15(12(9)13-14)5-4-11(17)18/h6-7H,3-5H2,1-2H3,(H,17,18)
• InChI Key: RDRNHZQNSGFGIS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=CC(=O)N(C2=N1)CCC(=O)O)C
• Molecular Formula: C12H15N3O3
• Molecular Weight: 249.27 g/mol

Description

This compound is a derivative of pyrazolo[3,4-b]pyridine. It is used in the synthesis of TRK inhibitors, which are associated with the proliferation and differentiation of cells. Its continuous activation and overexpression can cause cancer.

Synthesis Analysis

The compound is synthesized based on scaffold hopping and computer-aided drug design. The synthetic route for similar compounds involves coupling with 3-ethoxycarbonylphenyl-boronic acid or 4-ethoxycarbonylphenyl-boronic acid through Suzuki reaction.

Chemical Reactions Analysis

The compound is part of a series of pyrazolo[3,4-b]pyridine derivatives that were synthesized and evaluated for their activities to inhibit TRKA. Among them, a similar compound showed acceptable activity with an IC50 value of 56 nM.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 249.266 and a density of 1.3±0.1 g/cm3. Its boiling point is 446.1±45.0 °C at 760 mmHg. The melting point is not available.

Scientific Research Applications

• Synthesis Techniques :

  • A one-pot, three-component condensation reaction involving 3-amino-5-methylpyrazole and ethyl cyanoacetate in ethanol to synthesize related pyrazolo[3,4-b]pyridine derivatives has been described (Rahmati, 2010).
  • Ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate was used in the selective synthesis of pyrazolo[3,4-b]pyridin-3-ones, demonstrating versatile synthesis techniques for related compounds (Lebedˈ et al., 2012).

• Structural Analysis and Crystallography :

  • X-ray powder diffraction data for a closely related compound, a pyrazolo[3,4-b]pyridine derivative, provided detailed structural insights, essential for understanding the properties and potential applications of these compounds (Wang et al., 2017).

• Potential Therapeutic Applications :

  • The synthesis of various ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2,3-b]pyridine-3-carboxylate derivatives, which are expected to have antihypertensive activity, highlights the potential therapeutic applications of these compounds (Kumar & Mashelker, 2006).

• Chemical Reactions and Properties :

  • Investigations into the reactions of ethyl 2-oxo-3-(4-oxo-4H-chromen-2-yl)propanoates with S-methylisothiosemicarbazide hydroiodide, related to the study compound, reveal important chemical properties and potential reactions that can be leveraged in synthesis (Vetyugova et al., 2018).

• Microwave-induced Synthesis :

  • A study on the microwave-induced stereoselective synthesis of trans-4-aryl-3-methyl-6-oxo-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridine-5-carbonitriles shows the potential of microwave irradiation in synthesizing these compounds, which could be relevant to the compound of interest (Rahmati & Kouzehrash, 2011).

Mechanism of Action

The compound is likely to work as a TRK inhibitor. TRKs are associated with the proliferation, differentiation, and survival of cells. Continuous activation of TRK proteins can lead to cancers.